4-[(2-Methylthiomorpholin-4-yl)methyl]phenol

• IUPAC Name: 4-[(2-methylthiomorpholin-4-yl)methyl]phenol
• InChI: InChI=1S/C12H17NOS/c1-10-8-13(6-7-15-10)9-11-2-4-12(14)5-3-11/h2-5,10,14H,6-9H2,1H3
• InChI Key: NKJGLUDNEJRGNU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCS1)CC2=CC=C(C=C2)O
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

4-[(2-Methylthiomorpholin-4-yl)methyl]phenol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of phenols and has a molecular formula of C11H17NO2S.

Scientific Research Applications

4-[(2-Methylthiomorpholin-4-yl)methyl]phenol has been widely used in scientific research due to its potential applications in various fields. One of the primary areas of research is in the development of new drugs. This compound has been shown to have promising activity against several types of cancer cells, including breast, lung, and colon cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to boost the body's natural defenses against cancer and other diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol can have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It may also inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. Additionally, this compound has been shown to have antioxidant properties, which may help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol in lab experiments is its high potency and specificity. It can be used at low concentrations to achieve significant effects, making it a cost-effective option for researchers. However, one of the limitations of this compound is its potential toxicity. It is important to use caution when handling this chemical and to take appropriate safety measures to avoid exposure.

Future Directions

There are several areas of future research that could be explored with 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol. One potential direction is to investigate its potential use in combination with other drugs or therapies for cancer treatment. Another area of interest is in the development of new drugs that are based on the structure of this compound. Additionally, further studies could be conducted to better understand the mechanism of action and potential side effects of 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol.

Synthesis Methods

The synthesis of 4-[(2-Methylthiomorpholin-4-yl)methyl]phenol involves the reaction of 2-methylthiomorpholine with 4-chloromethylphenol in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions, and the product is obtained in good yield after purification by column chromatography.